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Compound of Interest

Compound Name: Schineolignin C

Cat. No.: B12392664

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Schineolignin C, a lignan isolated from the fruit of Schisandra chinensis, has garnered interest

within the scientific community for its potential biological activities. This document provides a

comprehensive overview of Schineolignin C, including its chemical identity, and a summary of

the known biological activities of related lignans from its natural source. While specific

experimental protocols and signaling pathways for Schineolignin C are not extensively

documented in publicly available literature, this guide presents general methodologies

employed in the study of Schisandra lignans, which can serve as a foundational framework for

future research.

Chemical Identity
A clear and unambiguous identification of a compound is critical for research and development.

The following table summarizes the key identifiers for Schineolignin C.
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Identifier Value

CAS Number 1352185-28-4[1][2][3][4][5]

Systematic IUPAC Name
(-)-5-[4-(4-hydroxy-3-methoxyphenyl)-2,3-

dimethylbutyl]-2,3-dimethoxyphenol

Molecular Formula C₂₁H₂₈O₅[1][3][5]

Molecular Weight 360.44 g/mol [1][5]

Biological Activities of Lignans from Schisandra
chinensis
Schineolignin C is a member of the lignan family of natural products, which are abundant in

the fruits of Schisandra chinensis. While specific studies focusing exclusively on Schineolignin
C are limited, the broader class of lignans from this plant has been investigated for a range of

biological activities. This section summarizes these findings, providing a context for the

potential therapeutic applications of Schineolignin C.
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Biological Activity Description
Key Findings for
Schisandra Lignans

Antioxidant

Ability to neutralize harmful

free radicals, thereby reducing

oxidative stress, a key factor in

various chronic diseases.

Lignans from S. chinensis

have demonstrated free radical

scavenging activity in various

in vitro assays.

Anti-inflammatory

Capacity to reduce

inflammation, a biological

response implicated in

numerous pathological

conditions.

Extracts containing Schisandra

lignans have shown anti-

inflammatory effects in

preclinical models.

Hepatoprotective

Potential to protect the liver

from damage induced by

toxins or disease.

Schisandra chinensis is

traditionally used for liver

ailments, and its lignans are

believed to contribute to this

effect.

Antiviral
Ability to inhibit the replication

and infectivity of viruses.

Certain lignans from

Schisandra have been

reported to exhibit antiviral

properties, including activity

against HIV.

Anticancer

Potential to inhibit the growth

and proliferation of cancer

cells.

Various lignans have been

studied for their cytotoxic

effects against different cancer

cell lines.

Experimental Protocols for the Study of Schisandra
Lignans
Detailed experimental protocols specifically for Schineolignin C are not readily available.

However, the following methodologies are commonly employed in the isolation,

characterization, and biological evaluation of lignans from Schisandra chinensis and can be

adapted for the study of Schineolignin C.
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Isolation and Purification
A typical workflow for the isolation of lignans from Schisandra chinensis is outlined below.

Figure 1. General Workflow for Lignan Isolation
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Figure 1. General Workflow for Lignan Isolation

Protocol Details:

Extraction: The dried and powdered fruits of Schisandra chinensis are typically extracted with

an organic solvent such as ethanol or methanol at room temperature or under reflux.

Partitioning: The crude extract is then suspended in water and partitioned successively with

solvents of increasing polarity, such as n-hexane, chloroform, and ethyl acetate, to separate

compounds based on their polarity. Lignans are often enriched in the ethyl acetate fraction.

Chromatography: The lignan-rich fraction is subjected to various chromatographic

techniques for further separation. This often involves column chromatography on silica gel,

followed by size-exclusion chromatography on Sephadex LH-20.

High-Performance Liquid Chromatography (HPLC): Final purification of individual lignans is

typically achieved using preparative HPLC with a suitable solvent system.

Structural Elucidation: The structure of the isolated compound is determined using

spectroscopic methods, including Nuclear Magnetic Resonance (NMR; ¹H, ¹³C, COSY,

HSQC, HMBC) and Mass Spectrometry (MS).

In Vitro Biological Assays
The following are examples of in vitro assays commonly used to evaluate the biological activity

of Schisandra lignans.

Antioxidant Activity:

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay: Measures the ability of

the compound to donate a hydrogen atom or electron to the stable DPPH radical.

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Cation

Decolorization Assay: Assesses the capacity of the compound to scavenge the ABTS

radical cation.

Anti-inflammatory Activity:
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Nitric Oxide (NO) Production Assay in Macrophages: Measures the inhibition of NO

production in lipopolysaccharide (LPS)-stimulated macrophage cell lines (e.g., RAW

264.7).

Measurement of Pro-inflammatory Cytokines: Quantifies the levels of cytokines such as

TNF-α, IL-1β, and IL-6 in cell culture supernatants using ELISA.

Cytotoxicity Assays:

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay: A colorimetric

assay to assess cell metabolic activity, which is an indicator of cell viability and

proliferation. This is widely used to screen for cytotoxic effects against various cancer cell

lines.

Signaling Pathways
Currently, there is a lack of specific studies elucidating the signaling pathways directly

modulated by Schineolignin C. Research into the mechanism of action of other Schisandra

lignans suggests potential interactions with various cellular signaling cascades. A hypothetical

logical relationship for investigating the mechanism of action is presented below.
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Figure 2. Hypothetical Signaling Investigation
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Figure 2. Hypothetical Signaling Investigation

Future research should aim to identify the direct molecular targets of Schineolignin C and

delineate the downstream signaling events that mediate its biological effects. Techniques such

as affinity chromatography, proteomics, and molecular docking could be employed to identify

protein targets. Subsequent studies could then use specific inhibitors and activators of
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suspected pathways, along with techniques like Western blotting and qPCR, to confirm the

involvement of these pathways.

Conclusion and Future Directions
Schineolignin C is a distinct lignan with a confirmed chemical identity. While its specific

biological activities and mechanisms of action remain to be fully elucidated, the broader family

of Schisandra lignans demonstrates a range of promising pharmacological properties. The

experimental protocols and conceptual frameworks presented in this guide provide a solid

foundation for researchers to undertake in-depth investigations into the therapeutic potential of

Schineolignin C. Future studies should focus on the targeted biological evaluation of this

compound and the elucidation of its molecular mechanisms and signaling pathways to unlock

its full potential in drug discovery and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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